Cas no 2680769-08-6 (5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product name: 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2680769-08-6
• MF: C₆H₅F₃N₄O₃
• MW: 238.124110937119
• CID: 5649589
• PubChem ID: 165911230

5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2,2,2-trifluoroacetamido)methyl]-1H-1,2,4-triazole-3-carboxylic acid
• EN300-28276471
• 2680769-08-6
• 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C6H5F3N4O3/c7-6(8,9)5(16)10-1-2-11-3(4(14)15)13-12-2/h1H2,(H,10,16)(H,14,15)(H,11,12,13)
• InChI Key： ZKLBLYNHNLSENI-UHFFFAOYSA-N
• SMILES： FC(C(NCC1=NC(C(=O)O)=NN1)=O)(F)F

Computed Properties

• Exact Mass: 238.03137452g/mol
• Monoisotopic Mass: 238.03137452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų
• XLogP3: 0.1

Additional information on 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680769-08-6)

5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680769-08-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles and features a unique trifluoroacetamido functional group. The combination of these structural elements endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid is characterized by a central 1,2,4-triazole ring linked to a carboxylic acid moiety and a trifluoroacetamido group. The presence of the trifluoroacetamido group introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. This structural feature has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and membrane integrity. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant strains.

In addition to its antibacterial properties, 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid has also shown potential as an antiviral agent. Studies have reported that it can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the inhibition of viral enzymes and the modulation of host cell signaling pathways. These findings suggest that this compound could be developed into a broad-spectrum antiviral drug.

The pharmacokinetic properties of 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid have also been extensively studied. In vitro and in vivo experiments have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed from the gastrointestinal tract and achieves high plasma concentrations within a short period. It also exhibits good tissue penetration and a long half-life, which are desirable attributes for a therapeutic agent.

Toxicity studies have indicated that 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid is well-tolerated at therapeutic doses. No significant adverse effects were observed in preclinical studies involving various animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The synthetic route for 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid has been optimized to ensure high yields and purity. The synthesis typically involves several steps starting from readily available starting materials. Key reactions include the formation of the 1H-1,2,4-triazole ring through cyclization reactions and the introduction of the trifluoroacetamido group via nucleophilic substitution or amidation reactions. The overall process is scalable and suitable for industrial production.

In conclusion, 5-(2,2,2-trifluoroacetamido)methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2680769-08-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.